N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

• IUPAC Name: N-[4-amino-2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide
• InChI: InChI=1S/C17H14F2N6O4S/c1-7-4-11(25-29-7)21-12(26)6-30-17-23-14(20)13(16(28)24-17)22-15(27)8-2-3-9(18)10(19)5-8/h2-5H,6H2,1H3,(H,22,27)(H,21,25,26)(H3,20,23,24,28)
• InChI Key: OWPDWLJDNWVMSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)F)F)N
• Molecular Formula: C17H14F2N6O4S
• Molecular Weight: 436.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an isoxazole ring (5-methylisoxazol-3-yl), which is a type of heterocyclic aromatic organic compound. Isoxazole rings are found in some natural products and drugs and are known to have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the amino groups might participate in condensation reactions, and the isoxazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in different solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

• Neetu Agrawal & Pradeep Mishra. “The synthetic and therapeutic expedition of isoxazole and its analogs.” Medicinal Chemistry Research, 27(2018), 1309–1344. Link
• “Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo [3,4- b ] [1,3,4]thiadiazine Scaffold.” Link
• “Schiff base 4-[(2-hydroxy-3-methoxybenzylideneamino)-N-(5-methylisoxazol-3-yl)benzene-sulfonamide.” Link 📚

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Isoxazole derivatives are known to have various biological activities, including antibacterial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling it, especially if it’s biologically active.

Future Directions

Future research could explore the synthesis of this compound, its reactivity, its potential biological activities, and its physical and chemical properties. This could involve experimental studies as well as computational modeling.